Cas no 1987887-91-1 (N-tert-Butyloxycarbonyl N-Methyl Nintedanib)

• Product Name: N-tert-Butyloxycarbonyl N-Methyl Nintedanib
• CAS No: 1987887-91-1
• MF: C₂₉H₂₉N₃O₅
• MW: 499.55766749382
• CID: 5153368
• Update Time: 2025-10-23

N-tert-Butyloxycarbonyl N-Methyl Nintedanib Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 3-[[[4-[[(1,1-dimethylethoxy)carbonyl]methylamino]phenyl]amino]phenylmethylene]-2,3-dihydro-2-oxo-, methyl ester, (3Z)-
• N-tert-Butyloxycarbonyl N-Methyl Nintedanib

• Inchi： 1S/C29H29N3O5/c1-29(2,3)37-28(35)32(4)21-14-12-20(13-15-21)30-25(18-9-7-6-8-10-18)24-22-16-11-19(27(34)36-5)17-23(22)31-26(24)33/h6-17,30H,1-5H3,(H,31,33)/b25-24-
• InChI Key： FRSFSYRHMRJGRZ-IZHYLOQSSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)/C(=C(/NC2=CC=C(N(C(OC(C)(C)C)=O)C)C=C2)\C2=CC=CC=C2)/C1=O

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 680.4±55.0 °C(Predicted)
• pka: 11.07±0.20(Predicted)

Additional information on N-tert-Butyloxycarbonyl N-Methyl Nintedanib

N-Tert-Butyloxycarbonyl N-Methyl Nintedanib: A Comprehensive Overview

The compound with CAS No. 1987887-91-1, commonly referred to as N-Tert-Butyloxycarbonyl N-Methyl Nintedanib, is a significant molecule in the field of medicinal chemistry. This compound is a derivative of nintedanib, a well-known tyrosine kinase inhibitor used in the treatment of various cancers, particularly lung cancer. The addition of the tert-butyloxycarbonyl (Boc) group and a methyl substituent introduces unique properties that enhance its pharmacokinetic profile and therapeutic potential.

N-Tert-Butyloxycarbonyl N-Methyl Nintedanib has been the subject of extensive research, particularly in recent years, as scientists aim to optimize its bioavailability and efficacy. Studies published in 2023 have highlighted its improved solubility and reduced toxicity compared to the parent compound, making it a promising candidate for advanced drug delivery systems. The Boc group, which is commonly used as a protecting group in organic synthesis, plays a crucial role in stabilizing the molecule during synthesis and early stages of drug development.

The synthesis of N-Tert-Butyloxycarbonyl N-Methyl Nintedanib involves a multi-step process that includes nucleophilic substitution and peptide coupling reactions. Researchers have employed various strategies to streamline the synthesis, including the use of microwave-assisted chemistry and continuous flow reactors. These methods not only improve yield but also reduce reaction time, making large-scale production more feasible.

From a pharmacological perspective, N-Tert-Butyloxycarbonyl N-Methyl Nintedanib exhibits potent inhibitory activity against several tyrosine kinases, including VEGFR, PDGFR, and FGFR. These targets are critical in angiogenesis and tumor growth, making this compound highly relevant for anti-cancer therapies. Preclinical studies conducted in 2023 demonstrated significant tumor regression in mouse models of non-small cell lung cancer (NSCLC), with minimal adverse effects on normal tissues.

One of the most exciting developments involving N-Tert-Butyloxycarbonyl N-Methyl Nintedanib is its potential for combination therapy. Researchers have explored its synergistic effects with other anti-cancer agents, such as immunotherapies and chemotherapy drugs. Early results suggest that combining this compound with checkpoint inhibitors could enhance anti-tumor immunity and overcome resistance mechanisms.

In terms of toxicity profiling, N-Tert-Butyloxycarbonyl N-Methyl Nintedanib has shown reduced hepatotoxicity compared to nintedanib. This improvement is attributed to the methyl group's ability to modulate metabolic pathways and reduce reactive metabolite formation. However, further studies are required to fully understand its long-term safety profile and potential off-target effects.

Looking ahead, the development of N-Tert-Butyloxycarbonyl N-Methyl Nintedanib is expected to proceed into Phase I clinical trials by early 2024. If successful, this compound could offer a new avenue for treating refractory cancers with fewer side effects than current therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for future drug development.

In conclusion, N-Tert-Butyloxycarbonyl N-Methyl Nintedanib represents a significant advancement in the field of oncology drug discovery. With its improved bioavailability, enhanced efficacy, and reduced toxicity, this compound holds great promise for addressing unmet medical needs in cancer treatment. Continued research into its mechanisms of action, combination therapies, and clinical applications will undoubtedly pave the way for innovative therapeutic strategies in the coming years.